Cas no 1041481-59-7 (4-Fluoro-1H-indazole-5-carboxylic acid)

4-Fluoro-1H-indazole-5-carboxylic acid is a fluorinated indazole derivative with a carboxylic acid functional group at the 5-position. This compound serves as a versatile building block in medicinal chemistry and pharmaceutical research, particularly in the synthesis of bioactive molecules and heterocyclic scaffolds. The fluorine substitution enhances metabolic stability and influences electronic properties, making it valuable for structure-activity relationship (SAR) studies. Its carboxylic acid moiety allows for further derivatization via amidation, esterification, or other coupling reactions. The indazole core is known for its pharmacological relevance, often found in compounds targeting kinases, GPCRs, and other therapeutic targets. This product is suitable for researchers developing novel drug candidates or exploring fluorinated heterocycles.
4-Fluoro-1H-indazole-5-carboxylic acid structure
1041481-59-7 structure
Product Name:4-Fluoro-1H-indazole-5-carboxylic acid
CAS No:1041481-59-7
MF:C8H5FN2O2
MW:180.13590502739
MDL:MFCD11007930
CID:822613
PubChem ID:22260727
Update Time:2025-05-27

4-Fluoro-1H-indazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-1H-indazole-5-carboxylic acid
    • 4-Fluoro (1H)indazole-5-carboxylic acid
    • 5-Carboxy-4-fluoro-1H-indazole
    • AG-L-60020
    • ANW-61928
    • CTK4A2779
    • PC8937
    • SureCN2192636
    • 4-Fluoro-1H-indazol-5-carboxylic acid
    • 1H-indazole-5-carboxylic acid, 4-fluoro-
    • BCP06791
    • FCH882702
    • RP09257
    • SB11278
    • 4-Fluoro(1H)-indazole-5-carboxylic acid
    • ST1100620
    • AB0038436
    • AX8217056
    • Y5805
    • MFCD11007930
    • Z1198280390
    • CS-0042873
    • 1041481-59-7
    • DTXSID80624021
    • AKOS006304176
    • DB-027106
    • SCHEMBL2192636
    • 4-fluoro-2H-indazole-5-carboxylic acid
    • J-515322
    • 4-Fluoro-1H-indazole-5-carboxylicacid
    • SY097527
    • EN300-2929840
    • DS-16311
    • W-204524
    • MDL: MFCD11007930
    • Inchi: 1S/C8H5FN2O2/c9-7-4(8(12)13)1-2-6-5(7)3-10-11-6/h1-3H,(H,10,11)(H,12,13)
    • InChI Key: CLNSDURQQKBHKP-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=O)O)C=CC2=C1C=NN2

Computed Properties

  • Exact Mass: 180.03350557g/mol
  • Monoisotopic Mass: 180.03350557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.610

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